Cas no 67870-51-3 (Heptadecatrienoic acid, 12-hydroxy-)

• Product name: Heptadecatrienoic acid, 12-hydroxy-
• CAS No: 67870-51-3
• MF: C₁₇H₂₈O₃
• MW: 280.40242
• CID: 393997
• PubChem ID: 54371482

Heptadecatrienoic acid, 12-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Heptadecatrienoic acid, 12-hydroxy-
• 12-hydroxyheptadeca-2,4,6-trienoic acid
• DTXSID10710906
• 67870-51-3
• SCHEMBL1062223

• Inchi： InChI=1S/C17H28O3/c1-2-3-10-13-16(18)14-11-8-6-4-5-7-9-12-15-17(19)20/h4-5,7,9,12,15-16,18H,2-3,6,8,10-11,13-14H2,1H3,(H,19,20)
• InChI Key： UTMYMTCNAIVBEK-UHFFFAOYSA-N
• SMILES： CCCCCC(CCCCC=CC=CC=CC(=O)O)O

Computed Properties

• Exact Mass: 280.20384475g/mol
• Monoisotopic Mass: 280.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 4.8
• Topological Polar Surface Area: 57.5Ų